Cas no 871329-80-5 (N,N-Diethyl 3-borono-4-methylbenzenesulfonamide)

N,N-Diethyl 3-borono-4-methylbenzenesulfonamide is a boronic acid derivative featuring a sulfonamide functional group, making it a versatile intermediate in organic synthesis and medicinal chemistry. The presence of the boronic acid moiety enables its use in Suzuki-Miyaura cross-coupling reactions, facilitating the construction of biaryl and heteroaryl structures. The sulfonamide group enhances solubility and stability, while the N,N-diethyl substitution may influence steric and electronic properties. This compound is particularly valuable in pharmaceutical research for the development of enzyme inhibitors or receptor modulators. Its well-defined structure and reactivity profile make it a reliable building block for targeted molecular design.
N,N-Diethyl 3-borono-4-methylbenzenesulfonamide structure
871329-80-5 structure
Product Name:N,N-Diethyl 3-borono-4-methylbenzenesulfonamide
CAS No:871329-80-5
MF:C11H18BNO4S
MW:271.14092206955
MDL:MFCD08056356
CID:720657
PubChem ID:44119830
Update Time:2025-05-28

N,N-Diethyl 3-borono-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • (5-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronic acid
    • 5-Diethylsulfamoyl-2-methylbenzeneboronic acid
    • [5-(diethylsulfamoyl)-2-methylphenyl]boronic acid
    • Boronic acid,B-[5-[(diethylamino)sulfonyl]-2-methylphenyl]-
    • N,N-Diethyl 3-borono-4-methylbenzenesulfonamide
    • DTXSID80657430
    • FT-0688815
    • MFCD08056356
    • CS-0176012
    • A862794
    • PS-9399
    • (5-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronicacid
    • AKOS015833731
    • I12771
    • 871329-80-5
    • 5-(N,N-Diethylsulphamoyl)-2-methylbenzeneboronic acid
    • N,N-Diethyl-3-borono-4-methylbenzene sulfonamide
    • 5-(N,N-DIETHYLSULFAMOYL)-2-METHYLPHENYLBORONIC ACID
    • 5-(diethylsulfamoyl)-2-methylphenylboronic acid
    • MDL： MFCD08056356
    • Inchi： 1S/C11H18BNO4S/c1-4-13(5-2)18(16,17)10-7-6-9(3)11(8-10)12(14)15/h6-8,14-15H,4-5H2,1-3H3
    • InChI Key： ZMDFCDXLFOODQX-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=C(B(O)O)C=1)(N(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 271.10500
  • Monoisotopic Mass: 271.1049594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • Melting Point: 146-152
  • PSA: 86.22000
  • LogP: 0.78610

N,N-Diethyl 3-borono-4-methylbenzenesulfonamide Security Information

N,N-Diethyl 3-borono-4-methylbenzenesulfonamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

N,N-Diethyl 3-borono-4-methylbenzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019118940-5g
(5-(N,N-Diethylsulfamoyl)-2-methylphenyl)boronic acid
 871329-80-5 97%
5g
 $628.95 2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D855470-1g
5-Diethylsulfamoyl-2-methylbenzeneboronic acid
 871329-80-5 98%
1g
 ￥1,492.00 2022-01-12
Apollo Scientific
OR9396-250mg
5-(N,N-Diethylsulphamoyl)-2-methylbenzeneboronic acid
 871329-80-5 97%
250mg
￡60.00 2023-04-15
Apollo Scientific
OR9396-1g
5-(N,N-Diethylsulphamoyl)-2-methylbenzeneboronic acid
 871329-80-5 97%
1g
￡210.00 2023-04-15
TRC
D442068-100mg
N,N-Diethyl 3-borono-4-methylbenzenesulfonamide
 871329-80-5
100mg
 $144.00 2023-05-18
TRC
D442068-250mg
N,N-Diethyl 3-borono-4-methylbenzenesulfonamide
 871329-80-5
250mg
 $265.00 2023-05-18
TRC
D442068-500mg
N,N-Diethyl 3-borono-4-methylbenzenesulfonamide
 871329-80-5
500mg
 $454.00 2023-05-18
TRC
D442068-1g
N,N-Diethyl 3-borono-4-methylbenzenesulfonamide
 871329-80-5
1g
 $ 655.00 2022-06-05
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H52509-1g
5-Diethylsulfamoyl-2-methylbenzeneboronic acid, 97%
 871329-80-5 97%
1g
 ￥8410.00 2023-02-24
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H52509-250mg
5-Diethylsulfamoyl-2-methylbenzeneboronic acid, 97%
 871329-80-5 97%
250mg
 ￥2630.00 2023-02-24

N,N-Diethyl 3-borono-4-methylbenzenesulfonamide Related Literature

Related Categories

871329-80-5 (N,N-Diethyl 3-borono-4-methylbenzenesulfonamide) Related Products

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd